Cas no 7357-48-4 ( )
structure
Chemical and Physical Properties
Names and Identifiers
-
- 2-[1-(methylamino)-2-phenylethyl]phenol,hydrochloride
- AC1MHOT9
- LS-104821
- NIOSH
- NSC34732
- NSC-34732
- SL8360000
- DTXSID80388696
- 7357-48-4
- 2-(alpha-Methylaminophenethyl)phenol hydrochloride
- Phenol, 2-(alpha-methylaminophenethyl)-, hydrochloride
- SL83600000
- NIOSH/SL8360000
-
-
- Inchi： InChI=1S/C15H17NO.ClH/c1-16-14(11-12-7-3-2-4-8-12)13-9-5-6-10-15(13)17;/h2-10,14,16-17H,11H2,1H3;1H
- InChI Key： DQHQUJYXOYURFW-UHFFFAOYSA-N
- SMILES： CNC(CC1=CC=CC=C1)C2=CC=CC=C2O.Cl
Computed Properties
- Exact Mass: 227.13111
- Monoisotopic Mass: 263.108
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 213
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- Density: 1.095
- Boiling Point: 345.4°C at 760 mmHg
- Flash Point: 104.3°C
- Refractive Index: 1.594
- PSA: 32.26
- LogP: 4.08830
Related Literature
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Kuiwei Qin,Xuefei Lv,Qiaorui Xing,Rui Li,Yulin Deng Anal. Methods, 2016,8, 2584-2591
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Xiang Xiao,Jiguo Tu,Zheng Huang,Shuqiang Jiao Phys. Chem. Chem. Phys., 2021,23, 10326-10334
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4. A CH3NH3PbI3 film for a room-temperature NO2 gas sensor with quick response and high selectivity†Xianwei Fu,Shilong Jiao,Ning Dong,Gang Lian,Tianyu Zhao,Song Lv,Qilong Wang,Deliang Cui RSC Adv., 2018,8, 390-395
-
Monika Mazik,Christoph Geffert Org. Biomol. Chem., 2011,9, 2319-2326
-
6. A bulky silyl shift-directed synthesis of a silyl-linked amidinate-amidine and its Zr(iv) complex†Hong-Bo Tong,Min Li,Sheng-Di Bai,Shi-Fang Yuan,Jian-Bin Chao,Shuping Huang,Dian-Sheng Liu Dalton Trans., 2011,40, 4236-4241
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Xianggui Kong,Xiaomin Liu,Youlin Zhang,Yulei Chang,Yongshi Luo,Huiying Zhao,Hong Zhang Nanoscale, 2015,7, 190-197
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Zhaomin Hao,Shishuai Yang,Jingyang Niu,Zhiqiang Fang,Liangliang Liu,Qingsong Dong,Shuyan Song,Yong Zhao Chem. Sci., 2018,9, 5640-5645
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Hualin Xiong,Hongwei Yang,Guangbin Cheng New J. Chem., 2019,43, 13827-13831
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Jian-Hua Cao,Wei-Hua Liang,Xue-Tao Shi,Xiu-Bin Yang,Da-Yong Wu RSC Adv., 2021,11, 31783-31790
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